![molecular formula C12H15Cl2NO B5757688 2,4-dichloro-N-(1-ethylpropyl)benzamide](/img/structure/B5757688.png)
2,4-dichloro-N-(1-ethylpropyl)benzamide
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Overview
Description
2,4-dichloro-N-(1-ethylpropyl)benzamide, commonly known as DEET, is a widely used insect repellent. DEET is an effective insect repellent that has been used since the 1950s to protect humans from insect bites. It is a colorless, odorless liquid that is soluble in water and has a molecular weight of 191.7 g/mol. DEET is used in a variety of products, including sprays, lotions, and wipes. The purpose of
Scientific Research Applications
DEET is widely used as an insect repellent, but it also has other scientific research applications. DEET has been used to study the behavior of insects and how they respond to repellents. It has also been used to study the effects of insecticides on insects. DEET has been shown to be effective against a wide range of insects, including mosquitoes, ticks, and biting flies.
Mechanism of Action
The mechanism of action of DEET is not fully understood, but it is believed to work by interfering with the insect's ability to detect the presence of humans. DEET may also interfere with the insect's ability to locate a suitable host for feeding. DEET has been shown to affect the olfactory system of insects, which is responsible for detecting odors.
Biochemical and Physiological Effects:
DEET has been shown to have a number of biochemical and physiological effects on insects. It has been shown to affect the nervous system of insects, causing paralysis and death. DEET has also been shown to affect the metabolism of insects, causing a decrease in energy production. DEET has been shown to have no significant effect on human health when used as directed.
Advantages and Limitations for Lab Experiments
DEET is widely used in lab experiments to study the behavior of insects and the effects of insecticides. DEET is relatively easy to use and is effective against a wide range of insects. However, DEET is not effective against all insects and may not be suitable for all experiments. DEET is also toxic to some aquatic organisms and should be used with caution in aquatic experiments.
Future Directions
There are many future directions for research on DEET. One area of research is the development of new insect repellents that are more effective and safer than DEET. Another area of research is the study of the long-term effects of DEET on human health and the environment. Further research is needed to understand the mechanism of action of DEET and to identify new targets for insecticides. Finally, research is needed to develop new methods for controlling insect populations that are resistant to DEET and other insecticides.
Synthesis Methods
DEET is synthesized by reacting 3-methylbenzoic acid with thionyl chloride to form 3-methylbenzoyl chloride. The resulting compound is then reacted with 1-ethylpropylamine to form DEET. The reaction is carried out in a solvent such as dichloromethane or chloroform.
Properties
IUPAC Name |
2,4-dichloro-N-pentan-3-ylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15Cl2NO/c1-3-9(4-2)15-12(16)10-6-5-8(13)7-11(10)14/h5-7,9H,3-4H2,1-2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIRFOTBXHXGEBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)NC(=O)C1=C(C=C(C=C1)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15Cl2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.